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Compound of Interest

Compound Name: (S)-1-Phenylethanol

Cat. No.: B046765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-1-Phenylethanol, a crucial chiral
building block in the synthesis of pharmaceuticals and other fine chemicals. This document
outlines its chemical identity, physicochemical properties, synthesis methodologies,
applications, and safety protocols, presented in a format tailored for professionals in research
and development.

Chemical Identity and Molecular Structure

(S)-1-Phenylethanol is the (S)-enantiomer of 1-phenylethanol.[1] It is a chiral secondary
alcohol characterized by a phenyl group and a hydroxyl group attached to the same
stereogenic carbon center.[2]

CAS Number: 1445-91-6[2][3][4][5][6][7][8]

Molecular Structure:

Molecular Formula: CsH100[3][4][6][7]

SMILES: C--INVALID-LINK--c1cccecl[9]

INChl: 1S/C8H100/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/t7-/m0/s1[9]

INChl Key: WAPNOHKVXSQRPX-ZETCQYMHSA-N[9]
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Physicochemical and Spectroscopic Data

(S)-1-Phenylethanol is a colorless to pale yellow liquid with a characteristic aromatic, floral

odor.[2][7] Key physicochemical and spectroscopic data are summarized in the tables below.

Table 1: Physicochemical Properties of (S)-1-

Phenylethanol

Property Value Reference(s)
Molecular Weight 122.16 g/mol 311416171
Appearance Colorless to pale yellow liquid [21[7]

Melting Point 9-11°C [7119]

Boiling Point 88-89 °C at 10 mmHg [7119]

Density 1.012 g/mL at 20 °C [7119]
Refractive Index n20/D 1.528 [7]

Optical Activity [0]22/D -44.0°, neat [7119]

Water Solubility 20 g/L at 20 °C [7]

XLogP3 1.4 [6]

Spectrum Key Peaks/Shifts Reference(s)

1H NMR (CDCls)

5 1.49-1.50 (d, J = 6.5 Hz,
3H), 2.01 (s, 1H), 491 (q, J=  [10]
6.5 Hz, 1H), 7.26—7.39 (m, 5H)

13C NMR (CDCls)

0 25.1,70.4,125.4, 127 .4,

[10]
128.5, 145.9

IR (thin film, cm~1)

3364, 3030, 1493, 1452, 1007,

[10]
761, 699

Mass Spec. (GC-MS)

Major fragments at m/z 107,

104 -

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b046765?utm_src=pdf-body
https://cymitquimica.com/cas/1445-91-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.benchchem.com/product/b046765?utm_src=pdf-body
https://www.benchchem.com/product/b046765?utm_src=pdf-body
https://www.degruyterbrill.com/document/doi/10.1515/gps-2019-0021/html
https://www.researchgate.net/publication/333491483_Optimization_of_the_asymmetric_synthesis_of_S-1-phenylethanol_using_Ispir_bean_as_whole-cell_biocatalyst
https://www.pharmacompass.com/chemistry-chemical-name/s-1-phenylethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://cymitquimica.com/cas/1445-91-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/685836
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/685836
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/685836
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/685836
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.pharmacompass.com/chemistry-chemical-name/s-1-phenylethanol
https://www.benchchem.com/product/b046765?utm_src=pdf-body
https://www.rsc.org/suppdata/gc/c3/c3gc42638f/c3gc42638f1.pdf
https://www.rsc.org/suppdata/gc/c3/c3gc42638f/c3gc42638f1.pdf
https://www.rsc.org/suppdata/gc/c3/c3gc42638f/c3gc42638f1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylethanol_-_S
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Manufacturing

The enantioselective synthesis of (S)-1-phenylethanol is of significant industrial importance.
Common strategies involve the asymmetric reduction of acetophenone or the kinetic resolution
of racemic 1-phenylethanol.

Asymmetric Synthesis Workflow

A prevalent method for producing (S)-1-phenylethanol is the asymmetric reduction of its
corresponding ketone, acetophenone. This can be achieved through both biocatalytic and
chemocatalytic approaches. The general workflow is depicted below.
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Caption: Asymmetric synthesis workflow for (S)-1-phenylethanol.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b046765?utm_src=pdf-body-img
https://www.benchchem.com/product/b046765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol is based on the use of a whole-cell biocatalyst for the asymmetric reduction of
acetophenone.[3][4]

Materials:

Acetophenone

Ispir bean (Phaseolus vulgaris) acetone powder (as alcohol dehydrogenase source)

Glucose (as cosubstrate for cofactor regeneration)

Phosphate buffer (pH 7.0)

Orbital shaker

Methodology:

o Prepare a reaction mixture containing phosphate buffer (pH 7.0), acetophenone (6 mM),
glucose (25.15 mM), and Ispir bean acetone powder (175 mg/mL).[3][4]

 Incubate the reaction mixture in an orbital shaker at 30°C for 36 hours.[3][4]

e Monitor the reaction progress and the concentration of (S)-1-phenylethanol using HPLC
with a chiral column (e.g., Chiralcel OB).[3][4]

e Upon completion, the product can be extracted and purified. This method has been shown to
produce (S)-1-phenylethanol with an enantiomeric excess of >99%.[3][4]

This protocol utilizes a lipase to selectively acylate the (R)-enantiomer, allowing for the
separation of the unreacted (S)-1-phenylethanol.[11]

Materials:
e Racemic (R,S)-1-phenylethanol
» Vinyl acetate (acylating agent)

» Novozyme 435 (immobilized lipase)
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e n-Hexane (solvent)

e Sealed glass bioreactor

Methodology:

Dissolve (R,S)-1-phenylethanol (240 mM) in n-hexane in a sealed glass bioreactor.[11]
e Add vinyl acetate and Novozyme 435 (11 mg/mL) to the reaction mixture.[11]

e Conduct the reaction at 42°C with stirring for 75 minutes.[11]

 After the reaction, remove the biocatalyst by filtration.

o Evaporate the solvent under vacuum.

e The remaining unreacted alcohol will be highly enriched in the (S)-enantiomer. The
enantiomeric excess can be determined by chiral HPLC.[11]

Applications in Research and Drug Development

(S)-1-Phenylethanol is a valuable chiral intermediate in the synthesis of a wide range of
biologically active molecules.[2][12]

« Chiral Building Block: It serves as a fundamental building block for the synthesis of more
complex chiral molecules, including active pharmaceutical ingredients (APIs).[5][12] Its
defined stereocenter is crucial for imparting the desired stereochemistry in the final product.

» Pharmaceutical Synthesis: It is a precursor for various pharmaceutical compounds, including
those with antidiabetic, antidepressant, and antirabic activities.[13][14][15]

» Chiral Auxiliary and Resolving Agent: (S)-1-Phenylethanol is used in the kinetic resolution of
racemic acids and alcohols through esterification, which facilitates the separation of
enantiomers.[5]

» Ligand Synthesis: Itis a precursor for the synthesis of chiral ligands, such as chiral
phosphines, which are essential in asymmetric catalysis for producing enantiomerically
enriched fine chemicals.[5]
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Logical Relationship in Chiral Synthesis

The utility of (S)-1-phenylethanol in drug development is fundamentally linked to the principle
of chirality, where the three-dimensional arrangement of atoms in a molecule dictates its

biological activity.
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Caption: Role of (S)-1-phenylethanol in producing enantiopure APIs.
Safety and Handling
Proper handling of (S)-1-Phenylethanol is essential in a laboratory and manufacturing setting.
Hazard ldentification:
o Harmful if swallowed.[16]
o Causes skin irritation.[16]
» Causes serious eye damage/irritation.[16][17]
Precautionary Measures:

¢ Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and inhalation of
vapor. Wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and protective clothing.[18][19] Keep away from sources of ignition.[19]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[17][19]
Recommended storage temperature is 2-8°C.[7]

o First Aid:

o In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[16][19]

o In case of skin contact: Wash off with soap and plenty of water.[16][19]
o If inhaled: Move the person into fresh air.[16][19]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.
[16][19]
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Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.[16][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Phenylethanol, (S)- | C8H100 | CID 443135 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. CAS 1445-91-6: (S)-1-Phenylethanol | CymitQuimica [cymitquimica.com]

o 3. Optimization of the asymmetric synthesis of (S)-1-phenyle... [degruyterbrill.com]

¢ 4. researchgate.net [researchgate.net]

e 5. (S)-1-Phenylethanol | Chiral Alcohol | For Research Use [benchchem.com]

e 6. (S)-1-Phenylethanol | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

e 7.(S)-(-)-1-PHENYLETHANOL | 1445-91-6 [chemicalbook.com]

e 8. (S)-(-)-1-PHENYLETHANOL synthesis - chemicalbook [chemicalbook.com]
e 9. (S)-(-)-1-Phenylethanol 97 1445-91-6 [sigmaaldrich.com]

e 10. rsc.org [rsc.org]

e 11. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution
method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

e 12. pharmaffiliates.com [pharmaffiliates.com]

o 13. Enantioselective synthesis of ( S )-1-phenylethanol, a precursor to low-molecular-weight
bioregulators - Chanysheva - Russian Journal of General Chemistry [journals.rcsi.science]

e 14. Enantioselective Bioreduction of Acetophenone into ( R )- and ( S )-1-Phenylethanols -
Chanysheva - Russian Journal of General Chemistry [bakhtiniada.ru]

e 15. researchgate.net [researchgate.net]
e 16. Page loading... [wap.guidechem.com]

e 17. carlroth.com [carlroth.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://wap.guidechem.com/msds/1445-91-6.html
https://www.chemicalbook.com/msds/s-1-phenylethanol.htm
https://www.benchchem.com/product/b046765?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylethanol_-_S
https://cymitquimica.com/cas/1445-91-6/
https://www.degruyterbrill.com/document/doi/10.1515/gps-2019-0021/html
https://www.researchgate.net/publication/333491483_Optimization_of_the_asymmetric_synthesis_of_S-1-phenylethanol_using_Ispir_bean_as_whole-cell_biocatalyst
https://www.benchchem.com/product/b046765
https://www.pharmacompass.com/chemistry-chemical-name/s-1-phenylethanol
https://www.pharmacompass.com/chemistry-chemical-name/s-1-phenylethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0744841.htm
https://www.chemicalbook.com/synthesis/s-1-phenylethanol.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/685836
https://www.rsc.org/suppdata/gc/c3/c3gc42638f/c3gc42638f1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751928/
https://www.pharmaffiliates.com/en/1445-91-6-s-1-phenylethanol-pa270019731.html
https://journals.rcsi.science/1070-3632/article/view/217752
https://journals.rcsi.science/1070-3632/article/view/217752
https://bakhtiniada.ru/1070-3632/article/view/221921
https://bakhtiniada.ru/1070-3632/article/view/221921
https://www.researchgate.net/publication/323403602_Enantioselective_Bioreduction_of_Acetophenone_into_R-_and_S-1-Phenylethanols
https://wap.guidechem.com/msds/1445-91-6.html
https://www.carlroth.com/medias/SDB-23X5-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjAzNDd8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd4TXk4NU1UY3lOVEl5TlRZMU5qWXlMMU5FUWw4eU0xZzFYMDFVWDBWT0xuQmtaZ3wxNmE2NDgxZTJkMGU1NjU3MWE2YTA0OGFiOWYwZGIyODYwYjZlMTI1OTAyMGFjZGJiNDQ3YTVlYWUzOTQ3ZjFl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 18. datasheets.scbt.com [datasheets.scbt.com]
¢ 19. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to (S)-1-
Phenylethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046765#s-1-phenylethanol-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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